molecular formula C34H35F3N2O4 B10796679 3-(3,4-dimethoxyphenyl)-10-hexanoyl-11-[4-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

3-(3,4-dimethoxyphenyl)-10-hexanoyl-11-[4-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Cat. No.: B10796679
M. Wt: 592.6 g/mol
InChI Key: RSEZBMBZLDGGCL-UHFFFAOYSA-N
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Description

MMV085583 is a compound from the Medicines for Malaria Venture Malaria Box, which is a collection of compounds with potential antimalarial activity. This compound has shown promising results in inhibiting the life-cycle stages of the Plasmodium parasite, which causes malaria .

Chemical Reactions Analysis

MMV085583 undergoes several types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles like hydroxide ions.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

MMV085583 has several scientific research applications, including:

Mechanism of Action

The mechanism of action of MMV085583 involves the inhibition of the polyamine biosynthesis pathway in the Plasmodium parasite. This pathway is essential for the growth and development of the parasite. By inhibiting this pathway, MMV085583 effectively blocks the transmission of malaria .

Comparison with Similar Compounds

MMV085583 is unique in its ability to inhibit multiple stages of the Plasmodium life-cycle. Similar compounds include:

  • MMV000642
  • MMV000662
  • MMV006429

These compounds also exhibit multi-stage activity against the Plasmodium parasite but differ in their chemical structure and specific targets .

Properties

Molecular Formula

C34H35F3N2O4

Molecular Weight

592.6 g/mol

IUPAC Name

9-(3,4-dimethoxyphenyl)-5-hexanoyl-6-[4-(trifluoromethyl)phenyl]-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

InChI

InChI=1S/C34H35F3N2O4/c1-4-5-6-11-31(41)39-27-10-8-7-9-25(27)38-26-18-23(22-14-17-29(42-2)30(20-22)43-3)19-28(40)32(26)33(39)21-12-15-24(16-13-21)34(35,36)37/h7-10,12-17,20,23,33,38H,4-6,11,18-19H2,1-3H3

InChI Key

RSEZBMBZLDGGCL-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=C(C=C3)OC)OC)NC4=CC=CC=C41)C5=CC=C(C=C5)C(F)(F)F

Origin of Product

United States

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